Cas no 89302-78-3 (Benzonitrile, 4-(1,2-propadienyl)-)

• Product Name: Benzonitrile, 4-(1,2-propadienyl)-
• CAS No: 89302-78-3
• MF: C₁₀H₇N
• MW: 141.169282197952
• CID: 604887
• PubChem ID: 13257081
• Update Time: 2025-04-19

Benzonitrile, 4-(1,2-propadienyl)- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 4-(1,2-propadienyl)-
• 4-propa-1,2-dienylbenzonitrile
• 4-Propadienylbenzonitrile
• DTXSID90532441
• 89302-78-3

• Inchi： 1S/C10H7N/c1-2-3-9-4-6-10(8-11)7-5-9/h3-7H,1H2
• InChI Key： ZIYHYNTZMGJGAK-UHFFFAOYSA-N
• SMILES： N#CC1C=CC(C=C=C)=CC=1

Computed Properties

• Exact Mass: 141.057849228g/mol
• Monoisotopic Mass: 141.057849228g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 23.8Ų